(5Z)-3-Cyclopentyl-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-2-thioxo-1,3-thiazolidin-4-one

• CAS No.: 624724-28-3
• Molecular Formula: C28H29N3O2S2
• Molecular Weight: 503.7 g/mol
• IUPAC Name: (5Z)-3-cyclopentyl-5-[[3-[4-(2-methylpropoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H29N3O2S2/c1-19(2)18-33-24-14-12-20(13-15-24)26-21(17-30(29-26)22-8-4-3-5-9-22)16-25-27(32)31(28(34)35-25)23-10-6-7-11-23/h3-5,8-9,12-17,19,23H,6-7,10-11,18H2,1-2H3/b25-16-
• InChI Key: VKEQZIBGGDBOLD-XYGWBWBKSA-N
• Isomeric SMILES: CC(C)COC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)C4CCCC4)C5=CC=CC=C5
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)C4CCCC4)C5=CC=CC=C5

Description

The compound (5Z)-3-Cyclopentyl-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidinone class, characterized by a 1,3-thiazolidin-4-one core with a Z-configuration at the C5-methylene group. Key structural features include:

• Cyclopentyl substituent at N3, which enhances lipophilicity and steric bulk.
• 4-Isobutoxyphenyl-pyrazole moiety at C5, contributing to π-π stacking and hydrogen-bonding interactions.
• Thioxo group at C2, a critical pharmacophore for bioactivity, often involved in enzyme inhibition or metal chelation .

Synthetic routes for analogous thiazolidinones typically involve condensation of pyrazole-aldehydes with thiazolidinone precursors under acidic or basic conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-3-Cyclopentyl-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-2-thioxo-1,3-thiazolidin-4-one typically involves multi-step organic reactions. One common method includes the condensation of a thiazolidinone derivative with a pyrazole aldehyde under basic conditions. The reaction is often carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and solvents like ethanol or methanol are used to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

(5Z)-3-Cyclopentyl-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-2-thioxo-1,3-thiazolidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thiazolidinone ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in polar solvents like dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

Antimicrobial Activity

The compound has been reported to exhibit significant antimicrobial properties. Studies have demonstrated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. For instance, derivatives of similar thiazolidinone compounds have shown promising results in inhibiting the growth of Escherichia coli and Staphylococcus aureus .

Anti-inflammatory Effects

Research indicates that compounds with thiazolidinone structures can possess anti-inflammatory properties. These effects are attributed to the modulation of inflammatory pathways, making them potential candidates for treating inflammatory diseases .

Anticancer Potential

The pyrazole derivatives, including those related to (5Z)-3-cyclopentyl-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-2-thioxo-1,3-thiazolidin-4-one, have shown activity against various cancer cell lines. The mechanism often involves the induction of apoptosis in cancer cells, which is crucial for developing new anticancer therapies .

Agricultural Applications

There is emerging interest in the use of such compounds as agrochemicals due to their biological activity against plant pathogens. Compounds with similar structures have been evaluated for their efficacy in controlling fungal infections in crops .

Case Studies

Study	Findings	Reference
Antimicrobial activity evaluation	Demonstrated effectiveness against E. coli and S. aureus
Anti-inflammatory research	Modulation of inflammatory pathways observed
Anticancer screening	Induction of apoptosis in specific cancer cell lines
Agricultural efficacy	Effective against fungal pathogens in crops

Mechanism of Action

The mechanism of action of (5Z)-3-Cyclopentyl-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The target compound shares a core scaffold with several derivatives, differing primarily in N3 and pyrazole substituents. Below is a comparative analysis:

Compound Name (IUPAC)	N3 Substituent	Pyrazole Substituent	Molecular Weight (g/mol)	Key Features
Target Compound	Cyclopentyl	4-Isobutoxyphenyl	~523.6*	Moderate lipophilicity (logP ~4.2); Z-configuration stabilizes planar geometry .
(5Z)-5-[(3-{4-[(4-Chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylene]-3-isobutyl-2-thioxo-1,3-thiazolidin-4-one	Isobutyl	4-Chlorobenzyloxy	~559.1	Chlorine atom increases electronegativity, enhancing halogen bonding .
(5Z)-5-{[3-(4-Isopropoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one	4-Methoxybenzyl	4-Isopropoxyphenyl	~569.7	Methoxy group improves solubility; isopropoxy reduces steric hindrance .
(5Z)-5-{[3-(4-Isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-3-octyl-2-thioxo-1,3-thiazolidin-4-one	Octyl	4-Isobutoxy-3-methylphenyl	~610.8	Long alkyl chain (C8) increases logP (~6.1), favoring membrane permeability .

*Calculated using ChemDraw.

Physicochemical and Bioactive Properties

• Lipophilicity (logP): The cyclopentyl group in the target compound balances lipophilicity (logP ~4.2) better than the highly hydrophobic octyl derivative (logP ~6.1) .
• Electronic Effects: Electron-withdrawing groups (e.g., chlorine in ) enhance electrophilicity at the thioxo group, improving interactions with cysteine residues in target proteins .

Computational and Crystallographic Insights

• Molecular Geometry: The Z-configuration ensures a planar arrangement of the pyrazole-thiazolidinone system, as confirmed by X-ray crystallography in analogs .
• Electrostatic Potential: Computational studies using Multiwfn reveal high electron density at the thioxo sulfur, suggesting nucleophilic attack susceptibility .

Biological Activity

The compound (5Z)-3-Cyclopentyl-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-YL]methylene}-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidinone family, which is recognized for its diverse biological activities. This article provides a comprehensive overview of its biological activity, including its mechanisms of action, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound includes a thiazolidine ring with a thioxo group and a cyclopentyl substituent. The presence of the pyrazole moiety and isobutoxyphenyl group enhances its potential interactions with biological targets. The molecular formula is C$_{24}$H$_{28}$N$_{2}$O$_{2}$S, indicating significant complexity that contributes to its biological properties.

The biological activity of thiazolidinones, including this compound, is largely attributed to their ability to interact with various enzymes and receptors. Key mechanisms include:

• Enzyme Inhibition : The compound has shown potential in inhibiting enzymes such as tyrosinase, which is crucial in melanin production. This inhibition can lead to applications in skin whitening agents.
• Antioxidant Activity : The thioxo group allows for radical scavenging activities, reducing oxidative stress in cells.
• Anticancer Properties : Studies indicate that derivatives of thiazolidinones can inhibit cancer cell proliferation through various pathways, including apoptosis induction.

Antioxidant Activity

Research indicates that derivatives of the thiazolidinone scaffold exhibit significant antioxidant properties. For instance, compounds similar to the target compound have shown IC$_{50}$ values ranging from 1.03 µM to 5.21 µM against tyrosinase, outperforming traditional antioxidants like kojic acid .

Anticancer Activity

Thiazolidinones have been studied for their anticancer effects. A series of analogs demonstrated cytotoxicity against human breast cancer cells, suggesting that modifications in the structure can enhance efficacy . The mechanisms often involve the modulation of cell cycle progression and induction of apoptosis.

Antimicrobial Activity

Thiazolidinone derivatives are also noted for their antimicrobial properties. They have been effective against various pathogens, including bacteria and fungi, which underlines their potential as therapeutic agents in infectious diseases .

Structure-Activity Relationship (SAR)

The biological activity of thiazolidinones is significantly influenced by their structural features. Modifications at different positions on the thiazolidine ring can lead to variations in potency and selectivity:

Modification	Effect on Activity
Substituents on the phenyl ring	Enhances binding affinity to target enzymes
Variations in alkyl groups	Alters solubility and bioavailability
Presence of electron-withdrawing groups	Increases reactivity towards nucleophiles

Case Studies

• Tyrosinase Inhibition : A study on similar compounds demonstrated that certain analogs significantly inhibited tyrosinase activity in vitro and reduced melanin production in B16F10 cells . This suggests potential applications in cosmetic formulations targeting hyperpigmentation.
• Cytotoxicity Against Cancer Cells : Research involving a series of thiazolidinone derivatives revealed promising results against human cancer cell lines, with some showing IC$_{50}$ values below 10 µM . This highlights their potential as lead compounds in anticancer drug development.
• Antimicrobial Efficacy : Thiazolidinone derivatives have been tested against various bacterial strains, showing significant inhibitory effects that support their use in treating infections .

Q & A

Q. What are the common synthetic routes for preparing thiazolidinone derivatives like the target compound?

The synthesis typically involves a multi-step approach :

• Step 1 : Condensation of an aldehyde (e.g., 4-isobutoxyphenyl-substituted pyrazole-4-carbaldehyde) with thiosemicarbazide under acidic conditions to form a Schiff base intermediate .
• Step 2 : Cyclization of the intermediate in solvents like ethanol or DMF-acetic acid under reflux to form the thiazolidinone core .
• Step 3 : Introduction of the cyclopentyl group via nucleophilic substitution or alkylation reactions.
  Key Considerations : Reaction efficiency depends on solvent choice (e.g., DMF enhances cyclization kinetics), temperature (reflux at 80–100°C), and stoichiometric ratios of reactants .

Q. Which spectroscopic techniques are critical for structural characterization?

• NMR Spectroscopy : $^1H$- and $^{13}C$-NMR confirm the Z-configuration of the methylene group and substitution patterns on the pyrazole and thiazolidinone rings .
• IR Spectroscopy : Bands at 1650–1700 cm$^{-1}$ verify the thioxo (C=S) and carbonyl (C=O) groups .
• X-ray Crystallography : Resolves stereochemical ambiguities, such as the (5Z)-configuration, and validates intermolecular interactions (e.g., hydrogen bonding) .

Q. What preliminary biological assays are recommended for this compound?

• Antimicrobial Screening : Disk diffusion assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans) .
• Anticancer Activity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to determine IC$_{50}$ values .
• Anti-inflammatory Potential : COX-2 inhibition assays using ELISA kits .

Advanced Research Questions

Q. How can contradictory biological activity data across studies be resolved?

Discrepancies often arise from:

• Assay Variability : Differences in cell line viability, incubation times, or solvent controls (e.g., DMSO concentration). Standardize protocols per OECD guidelines.
• Purity Issues : Recrystallize the compound using DMF-ethanol mixtures to achieve >95% purity (HPLC-validated) .
• Stereochemical Effects : Use chiral HPLC or circular dichroism to confirm enantiomeric purity, as Z/E isomerism impacts bioactivity .

Q. What strategies optimize cyclization yields in thiazolidinone synthesis?

• Solvent Optimization : Replace ethanol with DMF-acetic acid (1:2 ratio) to enhance cyclization rates by stabilizing intermediates .
• Catalyst Screening : Test Lewis acids (e.g., ZnCl$_2$) or ionic liquids to reduce reaction time from 6 h to 2 h .
• Microwave-Assisted Synthesis : Achieve 85% yield in 30 minutes at 120°C compared to 65% yield via conventional reflux .

Q. How do computational methods aid in structure-activity relationship (SAR) studies?

• Molecular Docking : Predict binding affinity to targets like EGFR (PDB ID: 1M17) or COX-2 (PDB ID: 5KIR). The isobutoxyphenyl group shows hydrophobic interactions in COX-2’s active site .
• QSAR Modeling : Use descriptors like logP and molar refractivity to correlate substituent effects (e.g., electron-withdrawing groups on the pyrazole improve antimicrobial activity) .

Q. What are the challenges in characterizing Z/E isomerism in the methylene group?

• NOESY NMR : Detect spatial proximity between the methylene proton and the pyrazole’s phenyl group to confirm the Z-configuration .
• X-ray Diffraction : Resolve bond angles (e.g., C5-C6-C7 = 121.5° in the Z-form) to distinguish from the E-isomer .
• UV-Vis Spectroscopy : Monitor λ$_{\text{max}}$ shifts (e.g., 320 nm for Z vs. 305 nm for E) in polar solvents .